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Compound of Interest

Compound Name:
5,6,7,8-Tetrahydropyrido[4,3-

d]pyrimidine dihydrochloride

Cat. No.: B122612 Get Quote

A systematic search for compounds with the molecular formula C7H11Cl2N3 did not yield a

singular, well-characterized substance that is a known subject of extensive research. This

suggests several possibilities:

Novelty or Rarity: The compound of interest may be a novel synthetic creation or a rare

natural product that has not yet been extensively documented in publicly accessible

databases.

Isomeric Ambiguity: The molecular formula C7H11Cl2N3 can represent a vast number of

structural isomers, each with potentially different chemical and biological properties. Without

a specific structure (e.g., through a common name, trade name, CAS number, or a structural

representation like SMILES), it is impossible to focus on a "core" compound.

Niche Research Area: The compound might be investigated within a highly specialized or

proprietary research context, with findings that are not yet widely disseminated.

The Path Forward
To facilitate the creation of the requested in-depth technical guide, further clarification on the

specific chemical entity is necessary. Researchers, scientists, and drug development

professionals interested in a compound with the molecular formula C7H11Cl2N3 are

encouraged to provide additional identifiers, such as:

A Common or Trade Name: If the compound is known by a specific name in the literature or

industry.
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A Chemical Structure: A 2D or 3D representation of the molecule.

A SMILES (Simplified Molecular-Input Line-Entry System) String: A textual representation of

the molecular structure.

A CAS (Chemical Abstracts Service) Registry Number: A unique numerical identifier.

Upon receiving more specific information, a comprehensive technical guide can be developed,

encompassing the required data presentation, experimental protocols, and visualizations of

relevant biological pathways and workflows.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 2 Tech Support

https://www.benchchem.com/product/b122612#iupac-name-for-c7h11cl2n3
https://www.benchchem.com/product/b122612#iupac-name-for-c7h11cl2n3
https://www.benchchem.com/product/b122612#iupac-name-for-c7h11cl2n3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b122612?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

